Cas no 131105-83-4 (Benzothiazole,2-(chloromethyl)-5-methoxy-)

Benzothiazole,2-(chloromethyl)-5-methoxy- structure
131105-83-4 structure
Product Name:Benzothiazole,2-(chloromethyl)-5-methoxy-
CAS No:131105-83-4
MF:C9H8ClNOS
MW:213.683919906616
CID:102417
PubChem ID:45076947
Update Time:2025-04-18

Benzothiazole,2-(chloromethyl)-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(chloromethyl)-5-methoxy-
    • 2-(Chloromethyl)-5-methoxy-1,3-benzothiazole
    • 2-ChloroMethyl-5-Methoxybenzothiazole
    • Benzothiazole, 2-(chloromethyl)-5-methoxy- (9CI)
    • 131105-83-4
    • Benzothiazole,2-(chloromethyl)-5-methoxy-(9ci)
    • 2-Chloromethyl-5-methoxybenzo[d]thiazole, 97%
    • 2-(chloromethyl)-5-methoxybenzo[d]thiazole
    • BENZOTHIAZOLE, 2-(CHLOROMETHYL)-5-METHOXY-
    • DB-274745
    • Inchi: 1S/C9H8ClNOS/c1-12-6-2-3-8-7(4-6)11-9(5-10)13-8/h2-4H,5H2,1H3
    • InChI Key: LEFZQVCYAYXINQ-UHFFFAOYSA-N
    • SMILES: ClCC1=NC2C=C(C=CC=2S1)OC

Computed Properties

  • Exact Mass: 213.00164
  • Monoisotopic Mass: 213.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 22.12
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